![molecular formula C6H13ClFN B6174701 rac-1-[(1R,2R)-2-(fluoromethyl)cyclobutyl]methanamine hydrochloride, trans CAS No. 2743640-30-2](/img/no-structure.png)
rac-1-[(1R,2R)-2-(fluoromethyl)cyclobutyl]methanamine hydrochloride, trans
Overview
Description
Rac-1-[(1R,2R)-2-(fluoromethyl)cyclobutyl]methanamine hydrochloride, trans (rac-1-FMCH) is a novel inhibitor of Rac1, a small GTPase that is involved in the regulation of a variety of cellular processes. Rac1 is an important regulator of cell migration, cell adhesion, and cell-cycle progression, and its inhibition by rac-1-FMCH may have potential therapeutic applications.
Scientific Research Applications
Rac-1-FMCH has been used in a variety of scientific research applications. It has been used to study the role of Rac1 in cell migration, cell adhesion, and cell-cycle progression. It has also been used to study the role of Rac1 in cancer progression and the development of metastatic disease. Additionally, rac-1-[(1R,2R)-2-(fluoromethyl)cyclobutyl]methanamine hydrochloride, trans has been used to study the role of Rac1 in the regulation of the actin cytoskeleton and the regulation of cell polarity.
Mechanism of Action
Rac-1-FMCH binds to the active site of Rac1 and inhibits its activity. Rac1 is a small GTPase that is involved in the regulation of a variety of cellular processes. By binding to the active site of Rac1, rac-1-[(1R,2R)-2-(fluoromethyl)cyclobutyl]methanamine hydrochloride, trans prevents the GTPase from binding to its downstream targets and thus inhibits its activity.
Biochemical and Physiological Effects
Rac-1-FMCH has been shown to inhibit the activity of Rac1 in a variety of cell types. Inhibition of Rac1 activity has been shown to lead to decreased cell migration, decreased cell adhesion, and decreased cell-cycle progression. Additionally, inhibition of Rac1 activity has been shown to lead to decreased actin cytoskeleton organization and decreased cell polarity.
Advantages and Limitations for Lab Experiments
Rac-1-FMCH has several advantages for use in lab experiments. It is a highly selective inhibitor of Rac1, and it can be used to study the role of Rac1 in a variety of cellular processes. Additionally, rac-1-[(1R,2R)-2-(fluoromethyl)cyclobutyl]methanamine hydrochloride, trans is relatively stable and can be stored at room temperature. However, this compound is relatively expensive and may not be suitable for large-scale experiments.
Future Directions
There are several potential future directions for the use of rac-1-[(1R,2R)-2-(fluoromethyl)cyclobutyl]methanamine hydrochloride, trans. It could be used to study the role of Rac1 in a variety of diseases, including cancer, cardiovascular disease, and neurological disorders. Additionally, it could be used to develop novel therapeutic agents that target Rac1. Finally, it could be used to study the mechanisms by which Rac1 regulates the actin cytoskeleton and cell polarity.
Synthesis Methods
Rac-1-FMCH is synthesized through a two-step process. The first step involves the reaction of the fluoromethylcyclobutyl group with the amine group of methylamine hydrochloride. This reaction is carried out in the presence of an aqueous base, such as sodium hydroxide, and an organic solvent, such as acetonitrile. The second step involves the reaction of the resulting rac-1-[(1R,2R)-2-(fluoromethyl)cyclobutyl]methanamine hydrochloride, trans with hydrochloric acid to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(1R,2R)-2-(fluoromethyl)cyclobutyl]methanamine hydrochloride, trans involves the following steps: protection of the amine group, formation of the cyclobutyl ring, introduction of the fluoromethyl group, and deprotection of the amine group.", "Starting Materials": [ "N-Boc-1-aminocyclobutane", "Hydrogen fluoride", "Sodium fluoride", "Methanol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanesulfonic acid", "Sodium cyanoborohydride", "Sodium chloride" ], "Reaction": [ "Protection of the amine group with Boc anhydride and DIPEA", "Formation of the cyclobutyl ring through intramolecular cyclization with hydrogen fluoride and sodium fluoride in methanol", "Introduction of the fluoromethyl group through reduction of the corresponding ketone with sodium borohydride", "Deprotection of the amine group with hydrochloric acid", "Conversion of the hydrochloride salt to the trans isomer with sodium hydroxide", "Purification of the product with methanesulfonic acid and sodium cyanoborohydride", "Isolation of the final product as the hydrochloride salt with sodium chloride" ] } | |
CAS RN |
2743640-30-2 |
Molecular Formula |
C6H13ClFN |
Molecular Weight |
153.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
